(3-Amino-5-chloropyrazin-2-yl)methanol

• IUPAC Name: (3-amino-5-chloropyrazin-2-yl)methanol
• InChI: InChI=1S/C5H6ClN3O/c6-4-1-8-3(2-10)5(7)9-4/h1,10H,2H2,(H2,7,9)
• InChI Key: MELUTTBXIFCSMW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(C(=N1)CO)N)Cl
• Molecular Formula: C5H6ClN3O
• Molecular Weight: 159.57 g/mol

Description

(3-Amino-5-chloropyrazin-2-yl)methanol is an organic compound with the molecular formula C5H5ClN2O. It is a derivative of pyrazine, characterized by the presence of an amino group at the 3-position, a chlorine atom at the 5-position, and a hydroxymethyl group at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method includes the reaction of 3-amino-2-chloropyrazine with formaldehyde under controlled conditions to yield the desired product .

Industrial Production Methods: Industrial production of (3-Amino-5-chloropyrazin-2-yl)methanol may involve large-scale chlorination and subsequent functional group modifications. The reaction conditions are optimized to ensure high yield and purity, often involving the use of catalysts and specific temperature and pressure settings .

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions to form corresponding aldehydes or acids.

Reduction: The compound can be reduced to form various derivatives, depending on the reducing agents used.

Substitution: The chlorine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products:

Oxidation: Formation of pyrazinecarboxylic acids.

Reduction: Formation of pyrazine derivatives with reduced functional groups.

Substitution: Formation of various substituted pyrazines.

Scientific Research Applications

(3-Amino-5-chloropyrazin-2-yl)methanol has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Amino-5-chloropyrazin-2-yl)methanol involves its interaction with specific molecular targets. The amino and hydroxymethyl groups allow it to form hydrogen bonds and interact with enzymes or receptors, potentially inhibiting or modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

(5-Chloropyrazin-2-yl)methanol: Lacks the amino group at the 3-position.

2-Chloro-5-(hydroxymethyl)pyrazine: Similar structure but different functional group positions.

2-Hydroxymethyl-5-chloropyrazine: Another structural isomer with different functional group arrangements.

Uniqueness: (3-Amino-5-chloropyrazin-2-yl)methanol is unique due to the specific arrangement of its functional groups, which confer distinct chemical reactivity and biological activity. The presence of both amino and hydroxymethyl groups allows for versatile chemical modifications and interactions, making it a valuable compound in various research and industrial applications .